Cas no 1172072-83-1 (2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide)

• Product Name: 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
• CAS No: 1172072-83-1
• MF: C₁₈H₁₉BrN₂O₄S
• MW: 439.323462724686
• CID: 5508175
• Update Time: 2025-10-29

2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-bromo-N-[1,2,3,4-tetrahydro-1-(2-methoxyacetyl)-7-quinolinyl]-
• 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• Inchi： 1S/C18H19BrN2O4S/c1-25-12-18(22)21-10-4-5-13-8-9-14(11-16(13)21)20-26(23,24)17-7-3-2-6-15(17)19/h2-3,6-9,11,20H,4-5,10,12H2,1H3
• InChI Key： NRYHPDVLIBUQSC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

Comprehensive Overview of 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1172072-83-1)

The compound 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1172072-83-1) is a specialized sulfonamide derivative with a unique molecular structure that combines a tetrahydroquinoline core with a brominated benzene sulfonamide moiety. This structural complexity makes it a subject of interest in medicinal chemistry and pharmaceutical research, particularly in the development of novel small-molecule inhibitors. The presence of both methoxyacetyl and bromine groups enhances its potential for selective binding and modulation of biological targets, which is a key focus in modern drug discovery.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors involved in various disease pathways. Researchers are particularly intrigued by the 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide due to its potential applications in cancer therapy and inflammatory diseases. Its CAS No. 1172072-83-1 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in both academic and industrial settings.

The synthesis of 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and N-acylation, which are critical for achieving high purity and yield. These processes are often optimized for scale-up production, a topic of high interest among process chemists and pharmaceutical manufacturers. The compound's molecular weight and solubility profile are also key parameters for formulation scientists working on drug delivery systems.

From a structural-activity relationship (SAR) perspective, the bromine atom in 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide plays a pivotal role in enhancing binding affinity to target proteins. This feature aligns with current trends in fragment-based drug design, where halogen atoms are strategically incorporated to improve ligand efficiency. Additionally, the methoxyacetyl group contributes to the compound's metabolic stability, a critical factor in preclinical development.

The compound's CAS No. 1172072-83-1 is often associated with searches for high-quality reference standards and custom synthesis services. Laboratories specializing in analytical chemistry frequently require this compound for HPLC calibration or mass spectrometry studies. Its UV absorption characteristics also make it suitable for photophysical studies, a niche yet growing area in material science.

In the context of intellectual property, 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide has been cited in several patent applications, highlighting its potential as a lead compound for therapeutic development. This aligns with the broader industry focus on patentable chemical entities that offer novel mechanisms of action. The compound's synthetic accessibility further enhances its appeal for collaborative research initiatives.

Environmental and regulatory compliance is another area where CAS No. 1172072-83-1 garners attention. While the compound is not classified as hazardous, its handling and disposal must adhere to Good Laboratory Practices (GLP). This is particularly relevant for contract research organizations (CROs) and academic labs that prioritize sustainable chemistry practices.

In summary, 2-bromo-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS No. 1172072-83-1) represents a compelling case study in the intersection of medicinal chemistry, process optimization, and intellectual property strategy. Its multifaceted applications and synthetic versatility ensure its continued relevance in both research and industrial circles.